Cas no 2228743-61-9 (6-(3-chloroprop-1-en-2-yl)-1H-indole)

• Product Name: 6-(3-chloroprop-1-en-2-yl)-1H-indole
• CAS No: 2228743-61-9
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 6597813
• PubChem ID: 165746410
• Update Time: 2025-05-20

6-(3-chloroprop-1-en-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-(3-chloroprop-1-en-2-yl)-1H-indole
• 2228743-61-9
• EN300-1975221

• Inchi： 1S/C11H10ClN/c1-8(7-12)10-3-2-9-4-5-13-11(9)6-10/h2-6,13H,1,7H2
• InChI Key： UYYIQKHDLZSVKS-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 191.0501770g/mol
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-(3-chloroprop-1-en-2-yl)-1H-indole

Introduction to 6-(3-chloroprop-1-en-2-yl)-1H-indole (CAS No: 2228743-61-9)

6-(3-chloroprop-1-en-2-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2228743-61-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and development. The compound features a fused indole ring system attached to an allyl chloride substituent, which introduces unique reactivity and functionalization possibilities.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Indole derivatives exhibit a wide spectrum of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 3-chloroprop-1-en-2-yl side chain into the indole core enhances the molecule's ability to interact with biological targets, potentially modulating enzyme activity or receptor binding. This structural feature is particularly intriguing because it combines the electrophilic nature of the allyl chloride group with the electron-rich aromatic system of indole, facilitating diverse chemical transformations.

In recent years, there has been growing interest in exploring indole derivatives as therapeutic agents. The structural flexibility of indole allows for modifications at various positions, enabling the design of molecules with tailored pharmacological profiles. For instance, studies have shown that substituents at the 3-position of indole can significantly influence its biological activity. The presence of a chloroalkene group in 6-(3-chloroprop-1-en-2-yl)-1H-indole suggests potential utility in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are widely employed in constructing complex molecular architectures.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacological entities. Researchers have leveraged similar indole scaffolds to develop novel compounds with enhanced efficacy and reduced toxicity. The electrophilic allyl chloride moiety can undergo nucleophilic addition reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, or thiols. This reactivity makes 6-(3-chloroprop-1-en-2-yl)-1H-indole a versatile building block for synthesizing targeted therapeutics.

The biological activity of 6-(3-chloroprop-1-en-2-yl)-1H-indole has been explored in several preclinical studies. Initial investigations have highlighted its potential as an inhibitor of specific enzymes implicated in inflammatory and oncogenic pathways. The indole ring's ability to engage with heme-containing proteins and transcription factors has been particularly noted. Additionally, the chloroalkene substituent may contribute to interactions with cellular membranes or lipophilic binding pockets, further modulating biological responses.

Recent advancements in computational chemistry have enabled more efficient screening of indole derivatives for their pharmacological potential. Virtual screening techniques combined with molecular docking simulations have identified 6-(3-chloroprop-1-en-2-yl)-1H-indole as a promising candidate for further experimental validation. These computational approaches predict favorable binding affinities to various targets, including kinases and nuclear receptors, which are key players in metabolic disorders and cancer.

The synthesis of 6-(3-chloroprop-1-en-2-yl)-1H-indole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Starting from commercially available precursors such as 2-bromoindole and allyl chloride, the compound can be synthesized through palladium-catalyzed cross-coupling reactions. This methodological approach underscores the importance of transition metal catalysis in modern pharmaceutical synthesis, enabling efficient construction of complex heterocyclic systems.

The chemical stability and reactivity profile of 6-(3-chloroprop-1-en-2-yl)-1H-indole have been carefully characterized through spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the compound and provide insights into its potential degradation pathways under various conditions. Understanding these properties is crucial for optimizing storage conditions and ensuring consistency in experimental applications.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 6-(3-chloroprop-1-en-2-yl)-1H-indole due to their vast structural diversity and functional potential. Collaborative efforts between academic researchers and industrial scientists have accelerated the discovery pipeline for new drug candidates derived from indole scaffolds. This synergy has led to several patents being filed for derivatives with improved pharmacokinetic profiles and therapeutic efficacy.

In conclusion,6-(3-chloroprop-1-en-2-yl)-1H-indole (CAS No: 2228743-61-9) represents a promising entity in medicinal chemistry with significant implications for drug development. Its unique structural features—combining an indole core with an allyl chloride substituent—make it a versatile scaffold for generating bioactive molecules targeting various diseases. As research progresses, further exploration into its synthetic applications and biological activities will undoubtedly expand its utility in pharmaceutical innovation.